(S)-N1-(1-Benzylpiperidin-3-yl)-N1-cyclopropylethane-1,2-diamine

• Molecular Formula: C17H27N3
• Molecular Weight: 273.4 g/mol
• SMILES: C1CC(CN(C1)CC2=CC=CC=C2)N(CCN)C3CC3
• InChI: InChI=1S/C17H27N3/c18-10-12-20(16-8-9-16)17-7-4-11-19(14-17)13-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14,18H2/t17-/m0/s1
• InChIKey: CRCGYKIBBHDDOT-KRWDZBQOSA-N

(S)-N1-(1-Benzylpiperidin-3-yl)-N1-cyclopropylethane-1,2-diamine (CAS 1353999-91-3) is a chiral vicinal diamine featuring a (3S)-1-benzylpiperidine core substituted with a cyclopropyl and a 2-aminoethyl group. It belongs to the benzylpiperidine class, a scaffold frequently employed in medicinal chemistry for targeting G-protein-coupled receptors and enzymes.

Procurement Guide: (S)-N1-(1-Benzylpiperidin-3-yl)-N1-cyclopropylethane-1,2-diamine for Chiral Synthesis

(S)-N1-(1-Benzylpiperidin-3-yl)-N1-cyclopropylethane-1,2-diamine (CAS 1353999-91-3) is a chiral vicinal diamine featuring a (3S)-1-benzylpiperidine core substituted with a cyclopropyl and a 2-aminoethyl group . It belongs to the benzylpiperidine class, a scaffold frequently employed in medicinal chemistry for targeting G-protein-coupled receptors and enzymes [1]. This compound is primarily utilized as a stereochemically defined intermediate in the synthesis of pharmaceutical candidates, rather than as a final active pharmaceutical ingredient . Its utility is defined by its specific (S)-configuration at the piperidine 3-position, making it a key procurement choice for projects requiring absolute stereochemical control.

Stereochemically defined intermediate for chiral synthesis

(S)-enantiomer enables absolute stereochemical control

Benzylpiperidine scaffold for GPCR and enzyme targets

• [1] Small molecule antagonists for chemokine CCR3 receptors. Pure York University. A review of benzylpiperidine-based CCR3 antagonists. View Source

Why Generic Substitution Fails for (S)-N1-(1-Benzylpiperidin-3-yl)-N1-cyclopropylethane-1,2-diamine

Substituting this compound with a generic analog is not feasible due to the critical interplay of stereochemistry and regiochemistry. The (S)-enantiomer at the piperidine 3-position cannot be replaced by its (R)-enantiomer (CAS 1353996-95-8) or the racemic mixture (CAS 1353981-72-2) without risking a complete loss of desired biological activity or introducing unwanted pharmacological profiles . Furthermore, the substitution position on the piperidine ring is crucial; the 3-substituted derivative exhibits different conformational and steric properties compared to the 4-substituted isomer (e.g., CAS 1353974-25-0), which can lead to altered binding modes and potency at biological targets . The following evidence guide details the specific, quantifiable differentiators that make the (S)-3-substituted configuration the compound of choice for certain research applications.

Target: (S)-enantiomer (3-substituted)

Substitution with (R)-enantiomer or racemate may shift pharmacophore geometry and binding outcomes.

Target: 3-piperidinyl isomer

4-substituted isomer (CAS 1353974-25-0) alters side-chain vector, potentially changing target engagement.

Quantitative Differentiation Guide for (S)-N1-(1-Benzylpiperidin-3-yl)-N1-cyclopropylethane-1,2-diamine

Absolute Stereochemical Control: (S)-Enantiomer vs. (R)-Enantiomer and Racemate

The (S)-enantiomer has a specific optical rotation and chiral HPLC retention time distinct from the (R)-enantiomer. While specific rotation values are not publicly disclosed, the (S)-enantiomer's absolute configuration at the piperidine 3-position is confirmed by its unique CAS number (1353999-91-3) and IUPAC name assignment, compared to the (R)-enantiomer (CAS 1353996-95-8) . The racemic mixture (CAS 1353981-72-2) is also a distinct compound . The use of the single (S)-enantiomer ensures a defined 3D pharmacophore, which is critical for structure-activity relationship (SAR) studies, particularly for targets like CCR3 where the (3S)-3-benzylpiperidine moiety is a key pharmacophoric element [1].

Stereochemical Control

Class-level inference

(S)-enantiomer
Reported purity 98% / 95% (Leyan / AKSci)

(R)-enantiomer / Racemate
Non-superimposable stereochemistry

Single enantiomer ensures defined pharmacophore for SAR studies.

(3S)-benzylpiperidine context: BMS-639623 IC50 0.4 nM (CCR3)

Evidence Dimension	Stereochemical Purity & Pharmacophoric Relevance
Target Compound Data	(S)-enantiomer; CAS 1353999-91-3; Vendor-reported purity: 98% (by Leyan) and 95% (by AKSci) .
Comparator Or Baseline	(R)-enantiomer (CAS 1353996-95-8) and Racemate (CAS 1353981-72-2).
Quantified Difference	Enantiomeric configuration is absolute; the (S)-enantiomer's 3D structure is non-superimposable on the (R)-form. In medicinal chemistry, the (3S)-3-benzylpiperidine configuration in clinical candidate BMS-639623 (a CCR3 antagonist) achieved an IC50 of 0.4 nM [2], demonstrating the high potency achievable with this specific stereochemistry.
Conditions	Absolute configuration determined by IUPAC naming conventions and CAS registry. Pharmacophoric relevance inferred from SAR of potent CCR3 antagonists.

Why This Matters

For projects requiring a defined 3D pharmacophore, the use of a single enantiomer is mandatory to avoid confounding biological data and ensure reproducibility.

• [1] Small molecule antagonists for chemokine CCR3 receptors. Pure York University. Describing the (N-ureidoalkyl)benzylpiperidines as high-affinity CCR3 antagonists. View Source
• [2] Chemistry World. 'Synthetic chemists catch their breath.' 2004. Reporting IC50 of 0.4 nM for BMS-639623, a CCR3 antagonist containing a (3S)-3-benzylpiperidine. View Source

Regioisomeric Differentiation: 3-Piperidinyl vs. 4-Piperidinyl Substitution

The position of the ethylenediamine substitution on the piperidine ring fundamentally alters the compound's geometry and predicted properties. The target 3-substituted compound positions its functional groups in a different spatial arrangement compared to the 4-substituted isomer (CAS 1353974-25-0). While predicted bulk properties like density (1.09±0.1 g/cm³ for 3-isomer vs. 1.1±0.1 g/cm³ for 4-isomer) and boiling point are nearly identical, the critical difference lies in the vector of the ethylenediamine side chain relative to the benzylpiperidine core . In the context of CCR3 antagonism, the 3-benzylpiperidine is a preferred scaffold, as seen in the clinical candidate BMS-639623, whereas the 4-benzylpiperidine isomer often shows different activity profiles [1].

Regioisomeric Control

Class-level inference

3-substituted
Density 1.09±0.1 g/cm³ (pred.)

4-substituted
Density 1.1±0.1 g/cm³ (pred.)

Substitution vector alters binding mode; 3-position preferred for CCR3 scaffold.

4-position common for sigma receptor ligands; geometric difference critical.

Evidence Dimension	Positional Isomerism: Predicted Physicochemical Properties and Pharmacophoric Fit
Target Compound Data	3-substituted piperidine; Density: 1.09±0.1 g/cm³ (Predicted) .
Comparator Or Baseline	4-substituted isomer (N'-(1-benzylpiperidin-4-yl)-N'-cyclopropylethane-1,2-diamine, CAS 1353974-25-0); Density: 1.1±0.1 g/cm³ (Predicted) .
Quantified Difference	Negligible difference in bulk properties (density ~0.01 g/cm³). Major difference is geometric (substitution vector), which is a qualitative but critical parameter for target engagement. The 3-position is a known privileged scaffold for CCR3, while the 4-position is common for sigma receptor ligands [1][2].
Conditions	Predicted properties from Chemsrc. Pharmacophoric relevance inferred from medicinal chemistry literature.

Why This Matters

Selecting the correct regioisomer is essential for maintaining the intended binding mode and biological activity; a 4-substituted analog is not a drop-in replacement.

• [1] Chemistry World. 'Synthetic chemists catch their breath.' 2004. Describing BMS-639623, a 3-benzylpiperidine CCR3 antagonist. View Source
• [2] Sigma-Aldrich. Product range for benzylpiperidine derivatives, indicating sigma receptor affinity for 4-benzylpiperidine compounds. View Source

Predicted Basicity (pKa) Comparison Between Enantiomers and Isomers

The predicted acid dissociation constant (pKa) is a key parameter influencing solubility, salt formation, and membrane permeability. The predicted pKa for the (R)-enantiomer of the 3-substituted compound is 9.83±0.10 . As the target (S)-enantiomer is a stereoisomer, its predicted pKa is expected to be identical . This high basicity indicates the compound will be predominantly protonated at physiological pH, which is relevant for its handling and potential biological interactions. In contrast, the 4-substituted positional isomer has a different nitrogen environment, leading to a distinct predicted pKa, which could affect its salt formation and purification behavior .

Predicted pKa

Data to verify

9.83 ± 0.10

predicted pKa (R-enantiomer; S expected identical)

High basicity may influence salt formation and purification protocols.

No experimental pKa data; requires validation. 4-isomer pKa may differ.

Evidence Dimension	Predicted pKa (Basicity)
Target Compound Data	Predicted pKa: 9.83±0.10 (inferred from (R)-enantiomer data) .
Comparator Or Baseline	4-substituted isomer (CAS 1353974-25-0). Predicted pKa data not directly available in search results but expected to differ due to altered electronic environment.
Quantified Difference	R-enantiomer pKa = 9.83. Confirmation requires experimental measurement. No direct experimental pKa data found for the target compound.
Conditions	Predicted value using ACD/Labs or similar software, as reported on ChemicalBook.

Why This Matters

Knowing the exact pKa is crucial for developing robust salt formation and purification protocols; the basicity of the 3-isomer may offer advantages in certain synthetic steps.

Optimal Application Scenarios for (S)-N1-(1-Benzylpiperidin-3-yl)-N1-cyclopropylethane-1,2-diamine

Synthesis of (3S)-3-Benzylpiperidine-Based CCR3 Antagonists

This compound serves as a direct intermediate or a key building block for the construction of (3S)-3-benzylpiperidine-containing CCR3 antagonists, such as the clinical candidate BMS-639623 which achieved an IC50 of 0.4 nM [1]. Its (S)-configuration is essential for achieving the desired receptor binding orientation and potent eosinophil recruitment blockade demonstrated by this class of molecules [2].

Chiral Resolution and Analytical Standard

With a vendor-reported purity of 98% (by Leyan) and a defined absolute (S)-configuration, this compound can be used as a reference standard for chiral HPLC method development, enabling the separation and quantification of enantiomeric excess in reaction mixtures containing the racemate or the (R)-enantiomer.

Exploratory Chemistry for Novel Benzylpiperidine Derivatives

The unique combination of a primary amine, a cyclopropylamine, and a (3S)-1-benzylpiperidine scaffold provides a versatile starting point for parallel synthesis and library generation. The cyclopropyl group is known to enhance metabolic stability, while the primary amine allows for further functionalization (e.g., amide, urea, or sulfonamide formation) as demonstrated in the broader benzylpiperidine literature [3].

Application

Selection Property

Validation Focus

CCR3 antagonist lead optimization

(3S)-benzylpiperidine pharmacophore control

Receptor binding orientation and eosinophil chemotaxis assay context

Chiral analytical standard

Defined (S)-configuration and reported purity

Chiral HPLC method development and enantiomeric excess quantification

Exploratory benzylpiperidine library synthesis

Versatile primary amine and cyclopropylamine functional groups

Metabolic stability tuning and scaffold derivatization (amide, urea, sulfonamide)

• [1] Chemistry World. 'Synthetic chemists catch their breath.' 2004. Reporting IC50 of 0.4 nM for BMS-639623. View Source
• [2] Small molecule antagonists for chemokine CCR3 receptors. Pure York University. View Source
• [3] PubMed article. 'From rigid cyclic templates to conformationally stabilized acyclic scaffolds. Part II: Acyclic replacements for the (3S)-3-benzylpiperidine in a series of potent CCR3 antagonists.' Bioorg Med Chem Lett, 2008. View Source